8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• InChI: InChI=1S/C16H21N3S/c1-3-19-10-8-16(9-11-19)17-14(15(20)18-16)13-6-4-12(2)5-7-13/h4-7H,3,8-11H2,1-2H3,(H,18,20)
• InChI Key: BORUBYPHYLVFFG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)NC(=S)C(=N2)C3=CC=C(C=C3)C
• Molecular Formula: C16H21N3S
• Molecular Weight: 287.4 g/mol

Description

8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (EMPT) is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in the fields of organic synthesis, drug discovery, and pharmaceuticals. It is a member of the triazaspirodecane family and has unique properties that make it an attractive research candidate. 5]dec-3-ene-2-thione.

Scientific Research Applications

8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) has a wide range of potential applications in the fields of organic synthesis, drug discovery, and pharmaceuticals. It has been used as a platform for the synthesis of various heterocyclic compounds, such as imidazolines and quinolines, and has been shown to be an effective catalyst for the synthesis of organic compounds. Additionally, it has been used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory agents and anti-cancer drugs.

Mechanism of Action

The mechanism of action of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) is not well understood. However, it is thought to interact with various biological targets, such as enzymes and receptors, to produce its biological effects. It is believed to act as an inhibitor of enzymes involved in the synthesis of prostaglandins, which are important mediators of inflammation. Additionally, it is thought to interact with certain receptors, such as the dopamine D2 receptor, to produce its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound (this compound) have been studied extensively in recent years. It has been shown to have anti-inflammatory, anti-nociceptive, and anti-cancer properties. In addition, it has been shown to have neuroprotective and antidepressant effects in animal models. It has also been reported to have anticonvulsant and anxiolytic effects.
Advantages and Limitations of Lab Experiments
The use of this compound (this compound) in laboratory experiments has several advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, its low toxicity makes it an attractive candidate for use in laboratory experiments. However, it is important to note that this compound is not water soluble and must be dissolved in organic solvents for use in experiments. Additionally, its low solubility in certain solvents can limit its use in certain experiments.

Future Directions

The potential applications of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) are vast and there are many potential future directions for research. One potential area of research is the development of new synthesis methods for this compound and related compounds. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify new biological targets for its use. Additionally, further research is needed to investigate the potential therapeutic applications of this compound, such as its use in the treatment of various diseases and conditions. Finally, further research is needed to develop new methods for the analysis and characterization of this compound and related compounds.

Synthesis Methods

The synthesis of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) is a multi-step process that involves the use of a variety of chemical reagents. The first step involves the condensation of ethyl 3-oxobutanoate and 4-methylphenylmagnesium bromide to form a Grignard reagent. This reagent is then treated with a solution of sodium azide and ethyl chloroformate to form the triazaspirodecane ring system. The final step involves the addition of thionyl chloride to form the desired compound.